Cas no 2877645-59-3 (1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877645-59-3
• MF: C₁₈H₂₇N₃O₂S
• MW: 349.490883111954
• CID: 5307778
• PubChem ID: 165431481
• Update Time: 2025-06-10

1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887699
• 2877645-59-3
• F6830-7748
• 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

• Inchi： 1S/C18H27N3O2S/c22-17(19-15-5-8-23-9-6-15)14-2-1-7-21(10-14)11-16-12-24-18(20-16)13-3-4-13/h12-15H,1-11H2,(H,19,22)
• InChI Key： FEHMAAPFEUGGMK-UHFFFAOYSA-N
• SMILES： S1C=C(CN2CCCC(C(NC3CCOCC3)=O)C2)N=C1C1CC1

Computed Properties

• Exact Mass: 349.18239829g/mol
• Monoisotopic Mass: 349.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.7Ų

Additional information on 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Overview of 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877645-59-3)

The compound 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877645-59-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, which combines a cyclopropyl-thiazole moiety with a piperidine-carboxamide scaffold. This combination is particularly noteworthy due to its potential applications in targeting specific biological pathways, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the search for innovative small molecules like 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide has intensified, driven by the growing demand for precision medicine. The compound's thiazole ring, a common feature in many bioactive molecules, is known for its role in enhancing binding affinity and metabolic stability. Meanwhile, the piperidine and oxane (tetrahydropyran) components contribute to its three-dimensional diversity, a critical factor in drug design. Researchers are particularly intrigued by its potential to modulate G-protein-coupled receptors (GPCRs) or kinase enzymes, which are hot topics in current pharmaceutical research.

The synthesis of CAS No. 2877645-59-3 involves multi-step organic reactions, often starting with the construction of the 2-cyclopropyl-1,3-thiazole core. This intermediate is then functionalized with a piperidine-3-carboxamide group, followed by coupling with oxan-4-amine. The process highlights the importance of heterocyclic chemistry in modern drug development, a field that has seen exponential growth due to advancements in catalysis and green chemistry. These methodologies align with the industry's shift toward sustainable practices, a key concern for today's environmentally conscious researchers.

From a pharmacological perspective, 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide exhibits promising physicochemical properties, such as moderate lipophilicity and good solubility, which are essential for oral bioavailability. Its molecular weight and hydrogen bond acceptors/donors fall within the desirable ranges outlined by Lipinski's Rule of Five, a benchmark for drug-likeness. These attributes make it a viable candidate for further optimization in preclinical studies, particularly in areas like central nervous system (CNS) disorders or inflammatory diseases, where similar scaffolds have shown efficacy.

Current trends in AI-driven drug discovery have also brought attention to compounds like CAS No. 2877645-59-3. Machine learning models trained on large datasets of small molecules can predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles, accelerating the identification of lead compounds. This synergy between computational and experimental approaches is revolutionizing the field, as evidenced by the increasing number of publications on in silico screening and structure-activity relationship (SAR) studies.

In conclusion, 1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide represents a fascinating example of modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in targeted therapies, aligning with the broader goals of personalized medicine and drug repurposing.